Cas no 657424-58-3 (1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
• CAS No: 657424-58-3
• MF: C₁₀H₈ClFN₂O
• MW: 226.634724617004
• CID: 1691360
• PubChem ID: 62515023
• Update Time: 2024-08-31

1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
• 3-chloromethyl-5-(2-fluoro-5-methyl-phenyl)-[1,2,4]oxadiazole
• DB-331243
• AKOS011805080
• XYOLTWLVHYEZIA-UHFFFAOYSA-N
• 657424-58-3
• SCHEMBL1545399

• Inchi： 1S/C10H8ClFN2O/c1-6-2-3-8(12)7(4-6)10-13-9(5-11)14-15-10/h2-4H,5H2,1H3
• InChI Key： XYOLTWLVHYEZIA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=CC=C2F)=NC(CCl)=N1

Computed Properties

• Exact Mass: 226.03104
• Monoisotopic Mass: 226.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 341.4±52.0 °C(Predicted)
• PSA: 38.92
• pka: -3.16±0.50(Predicted)